molecular formula C12H16N2 B1594036 N-Ethyltryptamine CAS No. 61-53-0

N-Ethyltryptamine

Cat. No.: B1594036
CAS No.: 61-53-0
M. Wt: 188.27 g/mol
InChI Key: TZWUSTVNAVKAPA-UHFFFAOYSA-N
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Description

N-Ethyltryptamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

61-53-0

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

N-ethyl-2-(1H-indol-3-yl)ethanamine

InChI

InChI=1S/C12H16N2/c1-2-13-8-7-10-9-14-12-6-4-3-5-11(10)12/h3-6,9,13-14H,2,7-8H2,1H3

InChI Key

TZWUSTVNAVKAPA-UHFFFAOYSA-N

SMILES

CCNCCC1=CNC2=CC=CC=C21

Canonical SMILES

CCNCCC1=CNC2=CC=CC=C21

61-53-0

Origin of Product

United States

Synthesis routes and methods

Procedure details

Lithium aluminum hydride in tetrahydrofuran (1M, 30 mL) was added dropwise to a stirring solution of N-[2-(1H-indol-3-yl)ethylacetyltryptamineacetamide (2.02 g) in tetrahydrofuran (10 mL) at 0° C. The solution was then heated at reflux overnight. The solution was cooled to 0° C. and water was very carefully added dropwise. The white solid was filtered and rinsed with ether/methanol (9:1, 2×25 mL). The solvent was removed from the filtrate, giving N-ethyl-2-(1H-indol-3-yl)ethanamine as a viscous pale yellow oil (1.75 g, 93%).
Quantity
0 (± 1) mol
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reactant
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Name
2-(1H-indol-3-yl)ethylacetyltryptamineacetamide
Quantity
2.02 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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